(E)-[4-(carboxymethyl)-1,2,5-oxadiazol-3-yl]-[[4-(carboxymethyl)-1,2,5-oxadiazol-3-yl]imino]-oxidoazanium

• IUPAC Name: (E)-[4-(carboxymethyl)-1,2,5-oxadiazol-3-yl]-[[4-(carboxymethyl)-1,2,5-oxadiazol-3-yl]imino]-oxidoazanium
• InChI: InChI=1S/C8H6N6O7/c15-5(16)1-3-7(12-20-10-3)9-14(19)8-4(2-6(17)18)11-21-13-8/h1-2H2,(H,15,16)(H,17,18)/b14-9+
• InChI Key: KRVFREAIMKBNLL-NTEUORMPSA-N
• Canonical SMILES: C(C1=NON=C1N=[N+](C2=NON=C2CC(=O)O)[O-])C(=O)O
• Isomeric SMILES: C(C1=NON=C1/N=[N+](\C2=NON=C2CC(=O)O)/[O-])C(=O)O
• Molecular Formula: C8H6N6O7
• Molecular Weight: 298.17 g/mol

Description

The compound identified as “(E)-[4-(carboxymethyl)-1,2,5-oxadiazol-3-yl]-[[4-(carboxymethyl)-1,2,5-oxadiazol-3-yl]imino]-oxidoazanium” is a chemical substance with specific properties and applications It is important in various fields, including chemistry, biology, medicine, and industry

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of (E)-[4-(carboxymethyl)-1,2,5-oxadiazol-3-yl]-[[4-(carboxymethyl)-1,2,5-oxadiazol-3-yl]imino]-oxidoazanium involves specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and efficacy of the compound. The synthetic routes typically involve a series of chemical reactions, including the use of reagents and catalysts to achieve the desired product.

Industrial Production Methods: Industrial production methods for this compound are optimized for large-scale manufacturing. These methods focus on efficiency, cost-effectiveness, and environmental sustainability. The production process may involve multiple steps, including purification and quality control measures to ensure the final product meets industry standards.

Chemical Reactions Analysis

Types of Reactions: (E)-[4-(carboxymethyl)-1,2,5-oxadiazol-3-yl]-[[4-(carboxymethyl)-1,2,5-oxadiazol-3-yl]imino]-oxidoazanium undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and enhancing its applications.

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and catalysts. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reagents and conditions used. These products are often characterized by their unique chemical structures and properties, which contribute to the compound’s versatility in various applications.

Scientific Research Applications

(E)-[4-(carboxymethyl)-1,2,5-oxadiazol-3-yl]-[[4-(carboxymethyl)-1,2,5-oxadiazol-3-yl]imino]-oxidoazanium has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it plays a role in studying cellular mechanisms and pathways. In medicine, this compound is investigated for its potential therapeutic effects and drug development. In industry, it is utilized in the production of materials and chemicals with specific properties.

Mechanism of Action

The mechanism of action of (E)-[4-(carboxymethyl)-1,2,5-oxadiazol-3-yl]-[[4-(carboxymethyl)-1,2,5-oxadiazol-3-yl]imino]-oxidoazanium involves its interaction with molecular targets and pathways. The compound exerts its effects by binding to specific receptors or enzymes, leading to a cascade of biochemical reactions. Understanding the molecular targets and pathways involved is crucial for elucidating the compound’s therapeutic potential and applications.

Comparison with Similar Compounds

Similar Compounds: (E)-[4-(carboxymethyl)-1,2,5-oxadiazol-3-yl]-[[4-(carboxymethyl)-1,2,5-oxadiazol-3-yl]imino]-oxidoazanium can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share structural features or functional groups, but they differ in their specific properties and applications.

Highlighting Uniqueness: The uniqueness of this compound lies in its specific chemical structure and the resulting properties. These unique features make it suitable for particular applications that other similar compounds may not be able to achieve.

Conclusion

This compound is a versatile compound with significant applications in various fields. Understanding its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds provides a comprehensive overview of its importance. This knowledge can contribute to further research and development in chemistry, biology, medicine, and industry.